2-[(4-Fluorophenyl)(2-hydroxy-4,4-dimethyl-6-oxocyclohex-1-en-1-yl)methyl]-3,5,5-trimethylcyclohex-2-en-1-one

• IUPAC Name: 2-[(4-fluorophenyl)-(2-hydroxy-4,4-dimethyl-6-oxocyclohexen-1-yl)methyl]-3,5,5-trimethylcyclohex-2-en-1-one
• InChI: InChI=1S/C24H29FO3/c1-14-10-23(2,3)11-17(26)20(14)21(15-6-8-16(25)9-7-15)22-18(27)12-24(4,5)13-19(22)28/h6-9,21,27H,10-13H2,1-5H3
• InChI Key: WSTCOHWFQJSXFV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)CC(C1)(C)C)C(C2=CC=C(C=C2)F)C3=C(CC(CC3=O)(C)C)O
• Molecular Formula: C24H29FO3
• Molecular Weight: 384.5 g/mol
• CAS No.: 2061065-12-9

Description

2-[(4-Fluorophenyl)(2-hydroxy-4,4-dimethyl-6-oxocyclohex-1-en-1-yl)methyl]-3,5,5-trimethylcyclohex-2-en-1-one is a useful research compound. Its molecular formula is C24H29FO3 and its molecular weight is 384.491. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

Studies have demonstrated that derivatives of 2-[(4-Fluorophenyl)(2-hydroxy-4,4-dimethyl-6-oxocyclohex-1-en-1-yl)methyl]-3,5,5-trimethylcyclohex-2-en-1-one exhibit significant antimicrobial activity. Ghorab et al. (2017) synthesized a series of compounds from this chemical, which showed interesting antibacterial and antifungal properties against various pathogens, including Staphylococcus aureus and Candida albicans. The synthesized compounds displayed higher activity compared to reference drugs in some cases (Ghorab, Soliman, Alsaid, & Askar, 2017).

Crystal and Molecular Docking Studies

Kokila, Kiran, & Ramakrishna (2017) conducted crystal structure and molecular docking studies of a derivative of this compound, aiming to explore its anticancer properties. Their research indicates potential medicinal applications of these derivatives due to their biological activities (Kokila, Kiran, & Ramakrishna, 2017).

Development of Fluorescent Dyes

Rihn et al. (2012) developed derivatives of this compound for synthesizing fluorescent dyes with large Stokes shifts. These dyes exhibited green fluorescence due to intramolecular proton transfer, indicating their potential use in fluorescence-based applications (Rihn, Retailleau, De Nicola, Ulrich, & Ziessel, 2012).

NMR Studies in Chromatographic Enantioseparation

Yashima, Yamamoto, & Okamoto (1996) utilized derivatives of this compound in chromatographic enantioseparation studies, demonstrating the potential of these compounds in analytical chemistry applications (Yashima, Yamamoto, & Okamoto, 1996).

Detection of Environmental and Biological Agents

Zhu et al. (2019) designed a ratiometric fluorescent probe using a derivative of this compound for detecting hydrazine in environmental water systems and biological samples. This study highlights the compound's application in environmental monitoring and biological imaging (Zhu et al., 2019).